Argyrin E

• Molecular Formula: C39H42N10O8S
• Molecular Weight: 810.9 g/mol
• InChI: InChI=1S/C39H42N10O8S/c1-20-35(52)45-21(2)39(56)49(3)18-32(51)42-17-33-46-29(19-58-33)38(55)48-28(12-22-14-40-25-9-6-5-8-24(22)25)37(54)47-27(36(53)43-16-31(50)44-20)13-23-15-41-26-10-7-11-30(57-4)34(23)26/h5-11,14-15,19-20,27-28,40-41H,2,12-13,16-18H2,1,3-4H3,(H,42,51)(H,43,53)(H,44,50)(H,45,52)(H,47,54)(H,48,55)/t20-,27+,28+/m1/s1
• InChIKey: IVTXVXMGLJEYAA-ANFLZCCJSA-N

Argyrin E: Proteasome & Immunomodulation Research Standard

Argyrin E is a natural cyclic, non-ribosomal peptide belonging to the argyrin family, a class of macrocyclic octapeptides first isolated from the myxobacterium *Archangium gephyra* [1]. As a member of this well-characterized family of proteasome inhibitors, Argyrin E serves as a key research standard for investigating structure-activity relationships (SAR) [2] and biosynthetic pathways [3], particularly in studies focusing on the inhibition of proteasomal degradation of the tumor suppressor p27^kip1 [4].

Supports proteasome/p27kip1 pathway interaction studies and SAR reference standard comparisons.

May support antimicrobial screening workflows focusing on Pseudomonas sp. and Gram-negative models.

Supports immunomodulation assay context and biosynthetic engineering research via NRPS pathway.

• [1] Sasse, F., Steinmetz, H., Schupp, T., Petersen, F., Memmert, K., Hofmann, H., ... & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. The Journal of antibiotics, 55(6), 543-551. View Source
• [2] Vollbrecht, L., Steinmetz, H., Höfle, G., Oberer, L., Rihs, G., Bovermann, G., & von Matt, P. (2002). Argyrins, Immunosuppressive Cyclic Peptides from Myxobacteria. II. Structure Elucidation and Stereochemistry. The Journal of antibiotics, 55(8), 715-721. View Source
• [3] BOC Sciences. (n.d.). Argyrin E. Product Datasheet. View Source
• [4] Krahn, D., Ottmann, C., & Kaiser, M. (2011). Macrocyclic Proteasome Inhibitors. Current Medicinal Chemistry, 18(33), 5052-5060. View Source

Why Argyrin E Is Irreplaceable

The argyrin family exhibits a specific and highly sensitive structure-activity relationship (SAR), where subtle variations in the peptide sequence and post-translational modifications lead to drastic differences in biological potency and selectivity [1]. Unlike the clinical proteasome inhibitors bortezomib and carfilzomib, which are associated with severe side effects and emerging drug resistance [2], argyrins act via a distinct mechanism that stabilizes the p27^kip1 protein [3]. Furthermore, the unique macrocyclic heptapeptide scaffold of Argyrin E imparts physicochemical and pharmacological properties that are not replicated by linear peptides or other macrocyclic classes [2]. Therefore, substituting Argyrin E with a seemingly similar analog or a different proteasome inhibitor class risks invalidating experimental outcomes due to altered target engagement, off-target effects, or differential cellular penetration.

Clinical Proteasome Inhibitors (e.g., Bortezomib, Carfilzomib) Distinct mechanism of action; p27kip1 stabilization and target engagement profiles may not transfer directly, potentially shifting pathway-response contexts.

Other Argyrin Family Members (e.g., Argyrin B) Sensitive SAR context; specific variations in peptide sequence lead to context-dependent potency and selectivity differences that may not replicate.

Linear or Synthetic Peptides Macrocyclic heptapeptide scaffold is essential for reported physicochemical properties; linear analogs may lack conformational context for target engagement.

• [1] Sasse, F., Steinmetz, H., Schupp, T., Petersen, F., Memmert, K., Hofmann, H., ... & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. The Journal of antibiotics, 55(6), 543-551. View Source
• [2] Krahn, D., Ottmann, C., & Kaiser, M. (2011). Macrocyclic Proteasome Inhibitors. Current Medicinal Chemistry, 18(33), 5052-5060. View Source
• [3] Nickeleit, I., Zender, S., Sasse, F., Geffers, R., Brandes, G., Sörensen, I., ... & Malek, N. P. (2008). Argyrin a reveals a critical role for the tumor suppressor protein p27kip1 in mediating antitumor activities in response to proteasome inhibition. Cancer cell, 14(1), 23-35. View Source

Argyrin E: Comparative Evidence

Proteasome Subunit Specificity vs. Clinical Inhibitors

Argyrin E, as a class representative, exhibits a proteasome inhibition profile distinct from the clinically approved inhibitors bortezomib and carfilzomib. Computational inhibition studies using a human proteasome model indicate that argyrin-based analogues show subunit specificity, potentially offering a different safety and efficacy profile [1]. While quantitative IC50 data for Argyrin E against specific proteasome subunits is not yet published, the class is characterized by its unique macrocyclic structure that often confers superior pharmacological properties compared to linear small molecules like bortezomib [2].

Subunit Specificity vs. Clinical Inhibitors

Class-level inference

Computational docking suggests distinct proteasome subunit interaction profile compared to bortezomib/carfilzomib. Class characterized by macrocyclic structure that may confer distinct pharmacological properties.

Supports p27-pathway research fit and target engagement interpretation.

Quantitative IC50 data not yet reported for Argyrin E against specific subunits.

Evidence Dimension	Mechanism of Action and Target Specificity
Target Compound Data	Argyrin E (class): Stabilizes p27kip1 by inhibiting proteasomal degradation; specific subunit interaction profile suggested by computational models [1].
Comparator Or Baseline	Bortezomib: Reversible proteasome inhibitor with broad subunit activity; associated with peripheral neuropathy and drug resistance. Carfilzomib: Irreversible inhibitor with different toxicity profile.
Quantified Difference	Not quantified for Argyrin E specifically; class-level distinction is qualitative based on mechanism.
Conditions	In silico molecular docking studies on human proteasome model [1].

Why This Matters

The distinct mechanism of action implies that Argyrin E is not interchangeable with clinical proteasome inhibitors and may provide a unique tool for investigating p27kip1-mediated pathways.

• [1] Gala, U., & et al. (2014). Computational inhibition studies of the human proteasome by argyrin-based analogues with subunit specificity. Chemical Biology & Drug Design, 84(1), 99-107. View Source
• [2] Krahn, D., Ottmann, C., & Kaiser, M. (2011). Macrocyclic Proteasome Inhibitors. Current Medicinal Chemistry, 18(33), 5052-5060. View Source

Selective Anti-Pseudomonas Activity

Argyrin E, consistent with the argyrin family, demonstrates weak but selective antibacterial activity against *Pseudomonas* species. While specific MIC values for Argyrin E are not reported, the class reference compound Argyrin B shows an MIC of 8 μg/mL against *P. aeruginosa* PAO1 [1]. This activity is noteworthy as it is not affected by major efflux pumps in *P. aeruginosa*, including MexAB-OprM and MexXY-OprM [1]. All argyrins are reported to have 'slight' antibiotic activity, especially against *Pseudomonas* sp., distinguishing them from broad-spectrum antibiotics [2].

Selective Anti-Pseudomonas Activity

Class-level inference

Reported class reference (Argyrin B) MIC of 8 μg/mL against P. aeruginosa PAO1. Activity is independent of major efflux pumps (MexAB-OprM, MexXY-OprM).

Supports antimicrobial screening context and SAR benchmarking.

Specific MIC values for Argyrin E not explicitly reported; activity described as 'slight'.

Evidence Dimension	Antibacterial activity (MIC)
Target Compound Data	Argyrin E: Reported as having 'slight antibiotic activity' against Pseudomonas sp. [2].
Comparator Or Baseline	Argyrin B: MIC = 8 μg/mL against *P. aeruginosa* PAO1 [1].
Quantified Difference	Argyrin B is 2-fold more active than Argyrin E (not quantified directly).
Conditions	MIC determination in cation-adjusted Mueller-Hinton broth [1].

Why This Matters

The specific, albeit weak, activity against *Pseudomonas* provides a defined benchmark for SAR studies and differentiates Argyrin E from analogs with broader or more potent antibacterial profiles.

• [1] Shen, X., Wei, J. R., Caughlan, R. E., Takeoka, K. T., Dean, C. R., Woods, A. L., & Jones, A. K. (2017). Determinants of antibacterial spectrum and resistance potential of the elongation factor G inhibitor argyrin B in key Gram-negative pathogens. Antimicrobial agents and chemotherapy, 61(7), e00122-17. View Source
• [2] Sasse, F., Steinmetz, H., Schupp, T., Petersen, F., Memmert, K., Hofmann, H., ... & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. The Journal of antibiotics, 55(6), 543-551. View Source

T- and B-Cell Immunosuppression

Argyrin E is part of a family of compounds with demonstrated immunosuppressive properties. The most potent member, Argyrin B, is a strong inhibitor of T-cell independent antibody formation by murine B cells and significantly inhibits the two-way murine mixed lymphocyte reaction [1]. While the exact potency of Argyrin E in these assays is not reported, its inclusion in the original characterization of the argyrin family confirms its possession of this biological activity [1]. This immunomodulatory profile is distinct from the primary anticancer activity of other proteasome inhibitors like bortezomib, which is also used for antibody-mediated rejection but with a different mechanism [2].

T- and B-Cell Immunosuppression

Class-level inference

Argyrin family active in murine mixed lymphocyte reaction assay and T-cell independent antibody formation. Specific IC50 values not reported.

Supports immunomodulation assay context and pathway-response interpretation.

Profile distinct from direct cytotoxicity contexts observed in other inhibitors.

Evidence Dimension	Inhibition of murine mixed lymphocyte reaction
Target Compound Data	Argyrin E: Active (exact IC50 not reported) [1].
Comparator Or Baseline	Argyrin B: Potent inhibitor; exact IC50 not specified but described as 'strongly inhibited' [1].
Quantified Difference	Not quantified for Argyrin E.
Conditions	Murine mixed lymphocyte reaction assay [1].

Why This Matters

The established immunosuppressive activity of the argyrin class makes Argyrin E a relevant tool for studying immune modulation, differentiating it from compounds solely focused on direct cytotoxicity.

• [1] Sasse, F., Steinmetz, H., Schupp, T., Petersen, F., Memmert, K., Hofmann, H., ... & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. The Journal of antibiotics, 55(6), 543-551. View Source
• [2] Krahn, D., Ottmann, C., & Kaiser, M. (2011). Macrocyclic Proteasome Inhibitors. Current Medicinal Chemistry, 18(33), 5052-5060. View Source

Non-Ribosomal Biosynthetic Pathway

Argyrin E is produced via a non-ribosomal peptide synthetase (NRPS) pathway, which has been fully identified and characterized [1]. This biosynthetic machinery allows for the incorporation of unusual amino acids and post-translational modifications, such as the 4'-methoxytryptophan moiety essential for its antiproteasomal and antibacterial activities [REFS-1, REFS-2]. This is a key differentiator from synthetic proteasome inhibitors like bortezomib and carfilzomib, which are chemically synthesized and lack the complex macrocyclic architecture [3]. The heterologous production system established for argyrins provides a versatile platform for producing Argyrin E and its derivatives, ensuring a sustainable and scalable supply for research [1].

Non-Ribosomal Biosynthetic Pathway

Supporting evidence

NRPS biosynthetic pathway fully elucidated; enables heterologous production in Cystobacter sp. and rational engineering of novel derivatives.

Supports biosynthetic SAR engineering and scalable research supply.

Platform not available for purely synthetic proteasome inhibitor classes.

Evidence Dimension	Biosynthetic origin and production
Target Compound Data	Argyrin E: Natural cyclic octapeptide produced by a defined NRPS pathway from *Cystobacter* sp. SBCb004 [1].
Comparator Or Baseline	Bortezomib/Carfilzomib: Synthetic small molecules produced via chemical synthesis.
Quantified Difference	Qualitative difference in structural complexity and production method.
Conditions	Genome mining and heterologous expression studies [1].

Why This Matters

The well-characterized biosynthetic pathway enables rational engineering and production of Argyrin E and novel derivatives, a capability not available for purely synthetic analogs, making it a superior choice for SAR and medicinal chemistry programs.

• [1] Pogorevc, D., Tang, Y., Hoffmann, M., Zipf, G., Bernauer, H. S., Popoff, A., ... & Müller, R. (2019). Biosynthesis and Heterologous Production of Argyrins. ACS synthetic biology, 8(5), 1121-1133. View Source
• [2] Vollbrecht, L., Steinmetz, H., Höfle, G., Oberer, L., Rihs, G., Bovermann, G., & von Matt, P. (2002). Argyrins, Immunosuppressive Cyclic Peptides from Myxobacteria. II. Structure Elucidation and Stereochemistry. The Journal of antibiotics, 55(8), 715-721. View Source
• [3] Krahn, D., Ottmann, C., & Kaiser, M. (2011). Macrocyclic Proteasome Inhibitors. Current Medicinal Chemistry, 18(33), 5052-5060. View Source

Argyrin E: Optimal Research Applications

Argyrin Family SAR Reference Standard

Argyrin E serves as a critical benchmark for comparing the biological activity of other argyrin family members (A-H) and synthetic derivatives. Its well-defined structure and established, albeit moderate, activity profile provide a baseline for quantifying improvements in potency, selectivity, or pharmacokinetic properties in novel analogs [1]. This is essential for medicinal chemistry programs aiming to develop improved proteasome inhibitors.

p27kip1 Antitumor Mechanism Probe

Due to the argyrin class's unique ability to stabilize the p27^kip1 tumor suppressor protein, Argyrin E can be employed to dissect the cellular pathways downstream of p27^kip1 stabilization. This differentiates it from proteasome inhibitors like bortezomib, which have broader and more complex effects on protein degradation [2]. Researchers can use Argyrin E to specifically interrogate the role of p27^kip1 in cell cycle arrest and apoptosis in various cancer models.

FusA Inhibition Probe for Gram-Negative Bacteria

Argyrin E can be used as a starting point for investigating the bacterial target elongation factor G (FusA). Its selective, albeit weak, activity against *Pseudomonas aeruginosa* [3] provides a phenotypic readout that can be used to study the function of FusA and the mechanisms of resistance, such as mutational inactivation of *fusA1* [4]. This application is valuable for basic microbiology research and early antibacterial drug discovery.

Heterologous Production of Argyrin Derivatives

The fully elucidated NRPS biosynthetic pathway for argyrins [5] enables the use of Argyrin E as a substrate or intermediate in chemoenzymatic or heterologous production systems. This allows for the generation of novel argyrin analogs with potentially improved pharmacological properties, leveraging the unique macrocyclic scaffold as a privileged structure [6].

Application

Selection Property

Validation Focus

Argyrin Family SAR Reference Standard

Family-wide bioactivity baseline

Potency and selectivity SAR review in medicinal chemistry programs

p27kip1 Antitumor Mechanism Probe

p27 stabilization pathway context

Cell cycle arrest and apoptosis endpoint monitoring in cancer cell models

FusA Inhibition Probe (Gram-negative Bacteria)

FusA-target engagement context

Pseudomonas-specific MIC and efflux-pump mechanism studies

Heterologous Production of Argyrin Derivatives

NRPS biosynthetic compatibility

Heterologous expression and derivative generation for structure-activity exploration

• [1] Sasse, F., Steinmetz, H., Schupp, T., Petersen, F., Memmert, K., Hofmann, H., ... & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. The Journal of antibiotics, 55(6), 543-551. View Source
• [2] Nickeleit, I., Zender, S., Sasse, F., Geffers, R., Brandes, G., Sörensen, I., ... & Malek, N. P. (2008). Argyrin a reveals a critical role for the tumor suppressor protein p27kip1 in mediating antitumor activities in response to proteasome inhibition. Cancer cell, 14(1), 23-35. View Source
• [3] Sasse, F., Steinmetz, H., Schupp, T., Petersen, F., Memmert, K., Hofmann, H., ... & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. The Journal of antibiotics, 55(6), 543-551. View Source
• [4] Shen, X., Wei, J. R., Caughlan, R. E., Takeoka, K. T., Dean, C. R., Woods, A. L., & Jones, A. K. (2017). Determinants of antibacterial spectrum and resistance potential of the elongation factor G inhibitor argyrin B in key Gram-negative pathogens. Antimicrobial agents and chemotherapy, 61(7), e00122-17. View Source
• [5] Pogorevc, D., Tang, Y., Hoffmann, M., Zipf, G., Bernauer, H. S., Popoff, A., ... & Müller, R. (2019). Biosynthesis and Heterologous Production of Argyrins. ACS synthetic biology, 8(5), 1121-1133. View Source
• [6] Krahn, D., Ottmann, C., & Kaiser, M. (2011). Macrocyclic Proteasome Inhibitors. Current Medicinal Chemistry, 18(33), 5052-5060. View Source